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Compound of Interest

Compound Name: (4-Aminooxan-4-yl)methanol

Cat. No.: B151668

For researchers and professionals engaged in drug development and chemical synthesis,
precise molecular data is paramount. This guide provides a focused examination of the
molecular weight of the compound (4-Aminooxan-4-yl)methanol, a heterocyclic building block
of interest in medicinal chemistry.

Molecular Identity and Weight

(4-Aminooxan-4-yl)methanol, also identified by its synonym (4-Aminotetrahydro-2H-pyran-4-
yl)methanol, is a chemical compound registered under the CAS number 720706-20-7[1][2].
Based on its atomic composition, the molecular formula for this compound has been
determined to be C6H13NO2[3][4][5][6].

The molecular weight, a critical parameter for stoichiometric calculations and analytical
procedures, has been consistently reported for this compound.

Parameter Value Source

ChemBK][3], Ambeed[4], BLD

Molecular Formula C6H13NO2
Pharm[5]
) ChemBK[3], Sigma-Aldrich,
Molecular Weight 131.17 g/mol
Ambeed[4], BLD Pharm[5]
Alternate Molecular Weight 131.18 g/mol abcr Gute Chemie
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As detailed in the table, the widely accepted molecular weight for (4-Aminooxan-4-
yl)methanol is 131.17 g/mol [3][4][5]. A minor variation to 131.18 g/mol is also noted by some
suppliers. This slight difference is typically within the range of acceptable variance for standard
laboratory applications.

Logical Relationship of Compound Identification

The accurate determination of a compound's molecular weight is fundamentally dependent on
its verified chemical identity. The following diagram illustrates the logical workflow from
compound name to its precise molecular weight.

Compound Name \ is identified by _ [ CAS Number Molecular Formula results in Molecular Weight
(4-Aminooxan-4-yl)methanou "\ 720706-20-7 C6H13NO2 131.17 g/mol

Click to download full resolution via product page

Figure 1. Identification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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